2-Chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene

• IUPAC Name: 2-chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H4ClF5O/c9-6-4(8(12,13)14)2-1-3-5(6)15-7(10)11/h1-3,7H
• InChI Key: SHRSAMBEQCULJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)F)Cl)C(F)(F)F
• Molecular Formula: C8H4ClF5O
• DSSTOX Substance ID: DTXSID901192841
• Molecular Weight: 246.56 g/mol
• CAS No.: 1417566-33-6

Description

“2-Chloro-1-(difluoromethoxy)-3-(trifluoromethyl)benzene” is a chemical compound with the molecular formula C3H2ClF5O. It is also known by several synonyms, including enflurane, methylflurether, efrane, ethrane, 2-chloro-1-difluoromethoxy-1,1,2-trifluoroethane, alyrane, anesthetic 347, 2-chloro-1,1,2-trifluoroethyl difluoromethyl ether, compound 347, and anesthetic compound no. 347.

Molecular Structure Analysis

The molecular weight of this compound is 184.49 g/mol. The InChI Key, which is a unique identifier for chemical substances, is JPGQOUSTVILISH-UHFFFAOYNA-N.

Physical and Chemical Properties Analysis

This compound has a density of 1.517 and a boiling point of 56°C to 57°C. Its refractive index is 1.303.

Scientific Research Applications

Catalytic Reactions and Synthesis

• Rhenium-Catalyzed Trifluoromethylation : Methyltrioxorhenium acts as a catalyst for trifluoromethylation of aromatic compounds, demonstrating its utility in creating fluorine-containing molecules (Mejía & Togni, 2012).

• Synthesis of Novel Fluorine-containing Polyetherimide : The reaction of hydroquinone and 2-chloro-5-nitrobenzene trifluoride results in novel fluorine-containing polyetherimide, highlighting its role in advanced polymer synthesis (Yu Xin-hai, 2010).

• Efficient Synthesis of o-Phenylendiamines and Benzimidazoles : Demonstrates a three-step synthesis sequence starting from 1-chloro-2-nitro-4-(trifluoromethyl)benzene, emphasizing its importance in heterocyclic chemistry (Vargas-Oviedo, Charris-Molina & Portilla, 2017).

• Synthesis of Pesticides : The chemical is used in the synthesis of novel pesticides like Bistrifluron, showcasing its relevance in agrichemical research (Liu An-chan, 2015).

Photochemical and Physical Properties

• Photochemical Behavior : Studying the photochemical behavior of related compounds like oxyfluorfen on various soils, providing insights into environmental interactions and stability (Scrano, Bufo, Cataldi & Albanis, 2004).

• Crystallographic Studies : The compound's structure has been analyzed in various crystallographic studies, enhancing the understanding of its molecular geometry and interactions (Li et al., 2005).

• Physical and Chemical Properties : Investigations into the physical and chemical properties of derivatives, such as reactivity and stability in different conditions, are crucial for its application in material science and synthesis (Gardinier & Gabbaï, 2000).

Safety and Hazards

This compound may cause serious eye irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling. In case of inadequate ventilation, it’s advised to wear respiratory protection.